Cas no 1806806-97-2 (2-(Difluoromethyl)-3,4-diiodopyridine-6-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-3,4-diiodopyridine-6-sulfonyl chloride
• CAS No: 1806806-97-2
• MF: C₆H₂ClF₂I₂NO₂S
• MW: 479.409330844879
• CID: 4851818
• Update Time: 2025-06-11

2-(Difluoromethyl)-3,4-diiodopyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,4-diiodopyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2ClF2I2NO2S/c7-15(13,14)3-1-2(10)4(11)5(12-3)6(8)9/h1,6H
• InChI Key： LXRVBJQKKOKJNM-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=NC=1C(F)F)S(=O)(=O)Cl)I

Computed Properties

• Exact Mass: 478.755
• Monoisotopic Mass: 478.755
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on 2-(Difluoromethyl)-3,4-diiodopyridine-6-sulfonyl chloride

Introduction to 2-(Difluoromethyl)-3,4-diiodopyridine-6-sulfonyl chloride (CAS No. 1806806-97-2)

2-(Difluoromethyl)-3,4-diiodopyridine-6-sulfonyl chloride, identified by the CAS number 1806806-97-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is well-documented for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple iodine atoms and a difluoromethyl group, make it a valuable intermediate in synthetic chemistry and a potential precursor for novel therapeutic agents.

The difluoromethyl group is a key structural moiety in this compound, known for its ability to enhance metabolic stability and binding affinity in drug molecules. Its incorporation into pyridine derivatives has been extensively studied for its role in modulating pharmacokinetic properties. In contrast, the iodine substituents at the 3 and 4 positions contribute to the molecule's reactivity, making it a versatile scaffold for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of biologically active compounds.

The sulfonyl chloride functionality at the 6-position of the pyridine ring introduces an electrophilic center that can readily engage in nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for introducing sulfonamide derivatives, which are prevalent in many approved drugs due to their favorable pharmacological profiles. The combination of these reactive sites makes 2-(Difluoromethyl)-3,4-diiodopyridine-6-sulfonyl chloride a multifaceted building block for designing new chemical entities with therapeutic potential.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds derived from pyridine as scaffolds for small-molecule drugs. Studies have demonstrated that pyridine-based molecules can exhibit a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer effects. The structural versatility of 2-(Difluoromethyl)-3,4-diiodopyridine-6-sulfonyl chloride allows chemists to explore various modifications that can fine-tune its biological properties. For instance, replacing one or more iodine atoms with other functional groups or introducing additional heterocycles can lead to novel derivatives with enhanced efficacy or selectivity.

In the context of modern medicinal chemistry, the use of halogenated pyridines has been increasingly explored due to their role as intermediates in cross-coupling reactions. These reactions are fundamental to the construction of complex organic molecules and are widely employed in both academic research and industrial drug development. The presence of multiple iodine atoms in 2-(Difluoromethyl)-3,4-diiodopyridine-6-sulfonyl chloride provides multiple sites for such transformations, facilitating the synthesis of diverse libraries of compounds for high-throughput screening.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a central role in cell signaling pathways and are frequently dysregulated in cancer cells. By leveraging the reactivity of 2-(Difluoromethyl)-3,4-diiodopyridine-6-sulfonyl chloride, researchers can develop novel inhibitors that disrupt these pathways and potentially induce apoptosis or arrest tumor growth. The incorporation of both difluoromethyl and sulfonyl chloride groups into such inhibitors can improve their binding affinity and oral bioavailability, key factors in drug design.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, making enzymes like proteases and polymerases attractive targets for inhibition. Pyridine-based compounds have been successfully incorporated into antiviral drugs due to their ability to mimic natural substrates or interfere with viral replication mechanisms. The structural features of 2-(Difluoromethyl)-3,4-diiodopyridine-6-sulfonyl chloride make it a suitable candidate for designing inhibitors that target viral proteases or polymerases.

The synthetic utility of this compound extends beyond pharmaceutical applications. It has also been explored as a precursor in materials science and agrochemical research. For example, halogenated pyridines can be used to synthesize organic semiconductors or ligands for metal-catalyzed reactions. The presence of multiple reactive sites allows for extensive derivatization, enabling chemists to tailor the properties of these materials for specific applications.

In conclusion,2-(Difluoromethyl)-3,4-diiodopyridine-6-sulfonyl chloride (CAS No. 1806806-97-2) is a versatile and highly functionalized compound with significant potential in pharmaceutical research and beyond. Its unique structural features—combining a difluoromethyl group with multiple iodine substituents and a reactive sulfonyl chloride moiety—make it an invaluable intermediate for constructing complex molecular architectures. As synthetic methodologies continue to evolve, this compound will likely play an increasingly important role in the discovery and development of novel therapeutic agents targeting various diseases.